![molecular formula C12H10N2O2S B8789089 2-[(4-Nitrobenzyl)sulfanyl]pyridine CAS No. 104742-05-4](/img/structure/B8789089.png)
2-[(4-Nitrobenzyl)sulfanyl]pyridine
Cat. No. B8789089
Key on ui cas rn:
104742-05-4
M. Wt: 246.29 g/mol
InChI Key: SAGZPBGIVZXYBE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:18][C:19](=[O:20])[OH:21].[Fe:22].[N+:1]([O-:2])(=[O:3])[c:4]1[cH:5][cH:6][c:7]([CH2:8][S:9][c:10]2[n:11][cH:12][cH:13][cH:14][cH:15]2)[cH:16][cH:17]1>>[NH2:1][c:4]1[cH:5][cH:6][c:7]([CH2:8][S:9][c:10]2[n:11][cH:12][cH:13][cH:14][cH:15]2)[cH:16][cH:17]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CC(=O)O
|
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Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
[Fe]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
O=[N+]([O-])c1ccc(CSc2ccccn2)cc1
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
|
Nc1ccc(CSc2ccccn2)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
